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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyethyl Acetate
This guide provides critical safety and logistical information for the handling and disposal of 2-
Hydroxyethyl acetate, tailored for laboratory professionals. Following these procedures is

essential for ensuring personal safety and maintaining a secure research environment.

Hazard Identification and Summary
2-Hydroxyethyl acetate is a colorless liquid that poses several health risks upon exposure.[1]

Understanding these hazards is the first step toward safe handling. The primary hazards

include severe eye irritation and potential irritation of the skin, respiratory system, and digestive

tract.[1]
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Hazard Classification Description Primary Route of Exposure

Serious Eye Damage/Irritation

Causes severe eye irritation

and potential for serious

damage.[2][3][4][5]

Eyes

Skin Irritation
May cause skin irritation upon

contact.[1]
Skin

Respiratory Irritation
Inhalation of vapors may

irritate the respiratory tract.[1]
Inhalation

Digestive Tract Irritation
Ingestion can lead to irritation

of the digestive tract.[1]
Ingestion

Combustibility
The chemical is a combustible

liquid.[2][5]
-

Personal Protective Equipment (PPE) Protocol
A stringent PPE protocol is mandatory to mitigate the risks associated with 2-Hydroxyethyl
acetate. Engineering controls, such as ensuring adequate ventilation and the availability of an

eyewash station and safety shower, are also crucial.[1]
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Body Part Required PPE
Specifications and
Standards

Eyes/Face
Chemical Safety Goggles or a

Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1][6]

Hands Chemical-resistant gloves

Gloves must be inspected

before use and should satisfy

EU Directive 89/686/EEC and

standard EN 374.[2]

Body
Chemical-resistant apron and

long-sleeved clothing
To prevent skin exposure.[7]

Respiratory
NIOSH/MSHA approved

respirator

Required when ventilation is

inadequate, exposure limits

are exceeded, or if irritation

occurs.[1][6][7]

Operational and Disposal Plan: A Step-by-Step
Guide
1. Preparation and Handling:

Ventilation: Always handle 2-Hydroxyethyl acetate in a well-ventilated area, preferably

within a chemical fume hood.[1]

PPE Inspection: Before starting any procedure, inspect all PPE for signs of damage or wear.

Handling: Avoid direct contact with skin and eyes.[2] Use non-sparking tools to prevent

ignition.[2] Keep the container tightly closed when not in use.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1] Remove and

properly store or dispose of contaminated clothing.[1]

2. Spill and Emergency Procedures:
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Spills: In case of a spill, immediately evacuate the area and remove all ignition sources.[2][5]

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it into a suitable,

closed container for disposal.[1][5] Ensure adequate ventilation during cleanup.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water

for at least 15 minutes. Get medical aid if irritation develops.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical

help.[1]

Ingestion: If the person is conscious, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Seek immediate medical attention.[1]

3. Disposal Plan:

Chemical Waste: Dispose of 2-Hydroxyethyl acetate waste through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[2] Do not pour it down

the drain or into sewer systems.[2]

Contaminated PPE and Materials: All contaminated items, including gloves, absorbent

materials, and empty containers, must be treated as hazardous waste. Place them in a

sealed, labeled container for disposal according to institutional and local regulations.[5]

Container Disposal: Empty containers can be triple-rinsed (or the equivalent) and then

offered for recycling or reconditioning. Alternatively, they can be punctured to render them

unusable and disposed of in a sanitary landfill.[2]

Workflow for PPE Selection and Disposal
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Caption: PPE Selection and Disposal Workflow for 2-Hydroxyethyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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